Cas no 844885-19-4 ((3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone)

• Product Name: (3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone
• CAS No: 844885-19-4
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• CID: 873803
• PubChem ID: 2758270
• Update Time: 2025-05-22

(3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone
• (3,5-difluorophenyl)-(3,4-dimethoxyphenyl)methanone
• 3,5-Difluoro-3',4'-diMethoxybenzophenone
• 844885-19-4
• DTXSID10374249
• MFCD06201527
• AKOS009347380

• MDL： MFCD06201527
• Inchi： 1S/C15H12F2O3/c1-19-13-4-3-9(7-14(13)20-2)15(18)10-5-11(16)8-12(17)6-10/h3-8H,1-2H3
• InChI Key： LWILZBNVYCTPEI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=CC(=C(C=1)OC)OC)=O)F

Computed Properties

• Exact Mass: 278.07500
• Monoisotopic Mass: 278.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.531
• PSA: 35.53000
• LogP: 3.21300

(3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone

Comprehensive Overview of (3,5-Difluorophenyl)(3,4-dimethoxyphenyl)methanone (CAS No. 844885-19-4)

(3,5-Difluorophenyl)(3,4-dimethoxyphenyl)methanone, with the CAS number 844885-19-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This methanone derivative features a unique molecular structure combining difluorophenyl and dimethoxyphenyl moieties, making it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Its dual-functional aromatic system enables diverse applications, particularly in drug discovery and optoelectronic materials.

The compound's structural versatility aligns with current trends in green chemistry and sustainable synthesis, addressing growing concerns about environmental impact in chemical production. Researchers frequently explore its potential as a building block for fluorescent probes and pharmaceutical intermediates, reflecting the broader industry focus on precision medicine and diagnostic tools. The presence of both electron-withdrawing fluorine and electron-donating methoxy groups creates an interesting electronic profile, which is crucial for structure-activity relationship (SAR) studies.

In the context of drug development, 844885-19-4 has been investigated for its potential role in modulating enzyme inhibition and receptor binding. The difluorophenyl group enhances metabolic stability—a key consideration in modern medicinal chemistry—while the dimethoxyphenyl moiety contributes to improved solubility. These properties make it relevant to trending topics like kinase inhibitors and CNS-targeting therapeutics, which dominate recent literature searches.

From a materials science perspective, this compound's conjugated system shows promise for organic electronics, including OLEDs and photovoltaic materials. The fluorine substitution pattern improves thermal stability, a critical factor for high-performance materials. Such applications resonate with the surge in searches for renewable energy materials and flexible electronics technologies.

Analytical characterization of (3,5-difluorophenyl)(3,4-dimethoxyphenyl)methanone typically involves HPLC, NMR, and mass spectrometry, reflecting standard protocols for high-purity intermediates. The compound's synthetic routes often employ Friedel-Crafts acylation or cross-coupling reactions, topics frequently queried in organic synthesis forums. Recent optimization efforts focus on catalyst efficiency and waste reduction, addressing the pharmaceutical industry's push toward green manufacturing practices.

Storage and handling recommendations for CAS 844885-19-4 emphasize standard laboratory precautions for aromatic ketones, with particular attention to moisture-sensitive properties. The compound's stability under inert atmospheres is often discussed in technical bulletins, aligning with industry standards for fine chemical storage.

Ongoing research explores derivatives of this methanone scaffold for bioimaging applications and catalysis, reflecting interdisciplinary interest. Patent analyses reveal its inclusion in intellectual property filings related to specialty chemicals and pharmaceutical compositions, underscoring its commercial relevance. These developments correspond to frequent search queries about patentable chemical entities and novel molecular architectures in academic and industrial settings.